N-[2-(dimethylamino)ethyl]-2-[(phenylsulfonyl)amino]benzamide

• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 2-(benzenesulfonamido)-N-[2-(dimethylamino)ethyl]benzamide
• InChI: InChI=1S/C17H21N3O3S/c1-20(2)13-12-18-17(21)15-10-6-7-11-16(15)19-24(22,23)14-8-4-3-5-9-14/h3-11,19H,12-13H2,1-2H3,(H,18,21)
• InChI Key: DBJHENFVNRRZHR-UHFFFAOYSA-N
• SMILES: CN(C)CCNC(=O)C1=CC=CC=C1NS(=O)(=O)C2=CC=CC=C2

Description

N-[2-(dimethylamino)ethyl]-2-[(phenylsulfonyl)amino]benzamide, commonly known as DMAPS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. DMAPS is a sulfonylurea derivative, which is a class of compounds that have been extensively studied for their pharmacological properties.

Scientific Research Applications

DMAPS has shown potential applications in various research fields, including cancer research, neuroscience, and diabetes research. In cancer research, DMAPS has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, DMAPS has been studied for its potential neuroprotective effects and its ability to modulate neurotransmitter release. In diabetes research, DMAPS has been shown to improve insulin sensitivity and glucose uptake in cells.

Mechanism of Action

The mechanism of action of DMAPS is not fully understood, but it is believed to involve the inhibition of various signaling pathways. DMAPS has been shown to inhibit the activity of protein kinase C, which is involved in cell proliferation and survival. DMAPS has also been shown to inhibit the activity of the transcription factor NF-κB, which is involved in inflammation and cell survival. Additionally, DMAPS has been shown to inhibit the activity of the enzyme aldose reductase, which is involved in the development of diabetic complications.
Biochemical and Physiological Effects:
DMAPS has been shown to have various biochemical and physiological effects. In cancer cells, DMAPS has been shown to induce apoptosis by increasing the activity of caspase-3 and caspase-9. DMAPS has also been shown to inhibit angiogenesis by decreasing the expression of vascular endothelial growth factor (VEGF) and matrix metalloproteinase-9 (MMP-9). In neurons, DMAPS has been shown to increase the release of the neurotransmitter glutamate and to modulate the activity of NMDA receptors. In diabetic cells, DMAPS has been shown to improve insulin sensitivity and glucose uptake by increasing the expression of glucose transporter 4 (GLUT4) and by inhibiting the activity of aldose reductase.

Advantages and Limitations for Lab Experiments

DMAPS has several advantages for lab experiments, including its relatively low cost and ease of synthesis. DMAPS is also stable under normal laboratory conditions and can be stored for extended periods without degradation. However, DMAPS has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on DMAPS. One area of research could focus on the development of DMAPS derivatives with improved pharmacological properties, such as increased solubility and decreased toxicity. Another area of research could focus on the identification of new targets for DMAPS, particularly in the areas of cancer and neuroscience research. Additionally, research could focus on the development of new methods for the delivery of DMAPS to target tissues and cells. Finally, research could focus on the development of new assays for the evaluation of DMAPS activity, particularly in the areas of cancer and diabetes research.
Conclusion:
In conclusion, DMAPS is a chemical compound that has shown potential applications in various research fields, including cancer research, neuroscience, and diabetes research. DMAPS has several advantages for lab experiments, including its low cost and ease of synthesis, but also has some limitations, including its low solubility in water and potential toxicity at high concentrations. Future research on DMAPS could focus on the development of new derivatives with improved pharmacological properties, the identification of new targets for DMAPS, and the development of new assays for the evaluation of DMAPS activity.

Synthesis Methods

The synthesis of DMAPS involves the reaction of N-(2-aminoethyl)-2-aminobenzamide with phenylsulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is typically carried out at room temperature. The resulting product is purified using column chromatography or recrystallization.